Cas no 2229152-40-1 (1,2-dimethyl-1H-indol-3-yl sulfamate)

• Product Name: 1,2-dimethyl-1H-indol-3-yl sulfamate
• CAS No: 2229152-40-1
• MF: C₁₀H₁₂N₂O₃S
• MW: 240.278881072998
• CID: 6426053
• PubChem ID: 165650396
• Update Time: 2025-06-08

1,2-dimethyl-1H-indol-3-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-1H-indol-3-yl sulfamate
• EN300-2001683
• 2229152-40-1

• Inchi： 1S/C10H12N2O3S/c1-7-10(15-16(11,13)14)8-5-3-4-6-9(8)12(7)2/h3-6H,1-2H3,(H2,11,13,14)
• InChI Key： MSSMNQNDPQPZIS-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OC1=C(C)N(C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 240.05686342g/mol
• Monoisotopic Mass: 240.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.7Ų

Additional information on 1,2-dimethyl-1H-indol-3-yl sulfamate

Introduction to 1,2-dimethyl-1H-indol-3-yl sulfamate (CAS No: 2229152-40-1)

1,2-dimethyl-1H-indol-3-yl sulfamate, identified by its Chemical Abstracts Service (CAS) number 2229152-40-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the indole sulfamate class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of both methyl groups at the 1 and 2 positions of the indole ring, coupled with the sulfamate functional group at the 3-position, imparts unique chemical and pharmacological properties that make it a subject of intense research interest.

The indole scaffold is a prominent structural feature in many bioactive molecules, including natural products and synthetic drugs. Indole derivatives are widely recognized for their role in various biological processes, such as neurotransmission, immune response, and cancer cell proliferation. The sulfamate group, on the other hand, is a versatile pharmacophore that can influence both the solubility and reactivity of a molecule. In particular, sulfamates have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The combination of these two features in 1,2-dimethyl-1H-indol-3-yl sulfamate suggests a promising potential for developing novel therapeutic agents.

Recent advancements in computational chemistry and drug discovery methodologies have enabled researchers to explore the structural and functional characteristics of compounds like 1,2-dimethyl-1H-indol-3-yl sulfamate with unprecedented precision. High-throughput screening (HTS) and virtual screening techniques have been instrumental in identifying lead compounds with favorable pharmacokinetic profiles. The unique structural features of this compound make it an attractive candidate for further investigation in various disease models.

In the realm of medicinal chemistry, the synthesis of 1,2-dimethyl-1H-indol-3-yl sulfamate has been optimized to achieve high yields and purity. Modern synthetic approaches often involve multi-step reactions that leverage transition metal catalysis and asymmetric synthesis to construct complex indole derivatives efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for structural modifications to fine-tune its biological activity.

The biological activity of 1,2-dimethyl-1H-indol-3-yl sulfamate has been explored in several preclinical studies. Initial findings suggest that this compound exhibits potent inhibitory effects on certain enzymes and signaling pathways implicated in inflammation and cancer. For instance, studies have indicated that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis and inflammatory responses. Additionally, its ability to modulate transcription factors involved in cell cycle regulation has been observed in vitro.

One of the most intriguing aspects of 1,2-dimethyl-1H-indol-3-yl sulfamate is its potential to act as a scaffold for structure-based drug design. By leveraging computational modeling techniques such as molecular docking and homology modeling, researchers can predict how this compound interacts with target proteins at the molecular level. This information is crucial for designing derivatives with enhanced binding affinity and selectivity. Such an approach has already been successfully applied in other drug discovery programs, leading to the development of novel therapeutics with improved efficacy and reduced side effects.

The pharmacokinetic properties of 1,2-dimethyl-1H-indol-3-yl sulfamate are also under investigation to ensure its suitability for clinical translation. Parameters such as solubility, bioavailability, metabolic stability, and excretion routes are critical factors that determine a drug's clinical potential. Preliminary studies have shown that this compound exhibits reasonable solubility in water and organic solvents, which is favorable for formulation development. Furthermore, its metabolic stability suggests that it may have a prolonged half-life upon administration.

Another area of interest is the potential toxicity profile of 1,2-dimethyl-1H-indol-3-yl sulfamate. Comprehensive toxicological studies are essential to assess its safety before moving into clinical trials. These studies often include acute toxicity tests, chronic toxicity evaluations, and genetic toxicity assessments. Preliminary data suggest that the compound is well-tolerated at moderate doses but may exhibit dose-dependent effects at higher concentrations.

The therapeutic applications of 1,2-dimethyl-1H-indol-3-yl sulfamate are broadening as more research emerges on its biological activities. Beyond its anti-inflammatory and anticancer potential, this compound has shown promise in treating neurological disorders. Indole derivatives are known to interact with neurotransmitter systems such as serotonin and dopamine; thus, 1,2-dimethyl-1H-indol-3-y lsulfamate may have neuroprotective or neuromodulatory effects. Further investigation into its interaction with neural receptors could unlock new avenues for treating conditions like Alzheimer's disease or Parkinson's disease.

In conclusion, 1 ,2 -dimethyl - 1 H -ind ol - 3 - yl sulf amate (CAS No: 2229152 -40 - 1) represents a compelling candidate for drug development due to its unique structural features and demonstrated biological activities . The combination o f methyl groups on t he ind ole ring an d t he sul fate functi onal gr ou p endows t his compo und wi t h p ot en t i al therapeutic bene fits i n variou s diseas e areas . With ongoing research into its synthesis , pharma cokineti cs , an d toxicology , t his com pound holds great promise f or future clini cal applicati ons . As our understanding o f molecular mechanisms continues t o expand , t he role o f compo und s like 1 ,2 -dimeth yl - 1 H -ind ol - 3 - yl sul fat amate i n mod er ni ng hum an heal t will undoubtedly become even mor e apparent .